2-Propynoic acid, 3-phenyl-, butyl ester

• CAS RN: 80220-93-5
• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: butyl 3-phenylprop-2-ynoate
• InChI: InChI=1S/C13H14O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-8H,2-3,11H2,1H3
• InChI Key: ZSCXDZVDJROKDN-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C#CC1=CC=CC=C1

Description

“2-Propynoic acid, 3-phenyl-, butyl ester” is a chemical compound with the molecular formula C13H16O2. It is also known as Butyl cinnamate.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Propynoic acid, 3-phenyl-, butyl ester” include a melting point of 132-133 °C and a boiling point of 157 °C (at a pressure of 15 Torr). The predicted density of this compound is 1.021±0.06 g/cm3.

Synthesis routes and methods

Procedure details

0.25 g (1.1 mmol) of palladium(II) acetate and 1.16 g (4.4 mmol) of triphenylphosphine are introduced into 100 ml of dichloromethane in a 250 ml round-bottomed flask under argon. The yellow solution is stirred at room temperature for 1 h. Then 0.06 g (0.5 mmol) of 4-dimethylaminopyridine, 8.53 g (55.5 mmol) of 1,2,2,6,6-pentamethylpiperidine and 5.1 g (50 mmol) of phenylacetylene are added. The mixture is heated to reflux at 40° C. and then 6.83 g (50 mmol) of n-butyl chloroformate are added dropwise over the course of 1 h. After a reaction time of 20 h, the reaction mixture is worked up by distillation to isolate n-butyl phenylpropynoate in 85% yield.